Cas no 1093266-08-0 (2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester)

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester structure
1093266-08-0 structure
Product Name:2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
CAS No:1093266-08-0
MF:C10H14N2O2
MW:194.230362415314
CID:1098563
PubChem ID:68487395
Update Time:2025-04-20

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
    • ethyl 2-cyclopropyl-4-methyl-1H-imidazole-5-carboxylate
    • DA-34307
    • 1093266-08-0
    • SCHEMBL3033689
    • Inchi: 1S/C10H14N2O2/c1-3-14-10(13)8-6(2)11-9(12-8)7-4-5-7/h7H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: ITODFXSXGQGKJZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(C2CC2)=N1)=O

Computed Properties

  • Exact Mass: 194.105527694g/mol
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55Ų
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